Cas no 154335-57-6 (ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate)

• Product Name: ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate
• CAS No: 154335-57-6
• MF: C₁₂H₂₀O₄S
• MW: 260.35
• CID: 2085516
• PubChem ID: 122163465
• Update Time: 2025-05-22

ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate Chemical and Physical Properties

Names and Identifiers

• (1S)-(+)-10-Camphorsulfonic Acid Ethyl Ester
• ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate
• Ethyl ((1S,4R)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl)methanesulfonate
• CID 122163465
• Bicyclo[2.2.1]heptane-1-methanesulfonic acid, 7,7-dimethyl-2-oxo-, ethyl ester, (1S,4R)-
• Ethyl-D-Camphorsulfonate
• (S,R)-Camphorsulfonic acid Ethyl Ester
• EN300-262525
• ethyl [(1S)-7,7-dimethyl-2-oxo-1-bicyclo[2.2.1]heptanyl]methanesulfonate
• 154335-57-6

• Inchi： 1S/C12H20O4S/c1-4-16-17(14,15)8-12-6-5-9(7-10(12)13)11(12,2)3/h9H,4-8H2,1-3H3/t9?,12-/m1/s1
• InChI Key： FXHGNNYOXDWQFY-FFFFSGIJSA-N
• SMILES： S(C[C@@]12C(CC(CC1)C2(C)C)=O)(=O)(=O)OCC

Computed Properties

• Exact Mass: 260.10823029g/mol
• Monoisotopic Mass: 260.10823029g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68.8
• XLogP3: 1.4

Experimental Properties

• Density: 1.203±0.06 g/cm3(Predicted)
• Melting Point: 44-47°C
• Boiling Point: 394.9±15.0 °C(Predicted)
• Solubility: Chloroform (Slightly), Methanol (Slightly)

ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate

Ethyl [(1S)-7,7-Dimethyl-2-Oxobicyclo[2.2.1]Heptan-1-Yl]Methanesulfonate: A Comprehensive Overview

Ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate is a complex organic compound with the CAS registry number 154335-57-6. This compound belongs to the class of bicyclic sulfonates, which are widely studied for their potential applications in drug discovery and organic synthesis. The structure of this compound features a bicyclo[2.2.1]heptane framework, which is a fused ring system with unique stereochemical properties, making it an interesting target for researchers in the field of medicinal chemistry.

The bicyclo[2.2.1]heptane core is a common structural motif in natural products and bioactive molecules, often contributing to the compound's stability and bioavailability. The presence of the methanesulfonate group in this compound suggests that it may act as a leaving group in certain biochemical reactions, potentially making it useful in the synthesis of other bioactive compounds or as an intermediate in drug development.

Recent studies have highlighted the importance of stereochemistry in the activity of such compounds. The (1S) configuration at the bicyclic center indicates that this compound exists as a specific enantiomer, which is crucial for its potential pharmacological activity. Stereoisomers often exhibit different biological activities due to their distinct interactions with target proteins, making this compound a valuable candidate for exploring enantioselective synthesis and applications in asymmetric catalysis.

The ethyl group attached to the methanesulfonate moiety adds to the compound's solubility and stability under various reaction conditions, making it suitable for use in organic synthesis reactions such as nucleophilic substitutions or additions. This feature has been leveraged in recent research to develop efficient synthetic routes for complex molecules with therapeutic potential.

From an analytical standpoint, the physical and chemical properties of ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate have been extensively characterized using modern spectroscopic techniques such as NMR and mass spectrometry. These studies provide insights into its molecular structure and reactivity, further aiding its application in chemical research.

In terms of applications, this compound has shown promise in the development of novel drug delivery systems and as a building block for constructing bioactive molecules with intricate architectures. Its unique combination of a rigid bicyclic framework and reactive sulfonate group makes it an attractive candidate for exploring new frontiers in medicinal chemistry.

Moreover, recent advancements in computational chemistry have enabled researchers to predict the biological activity and toxicity profiles of such compounds more accurately than ever before. By employing molecular docking studies and machine learning algorithms, scientists can now assess how ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-yl]methanesulfonate might interact with various biological targets, paving the way for its potential use in treating diseases such as cancer or neurodegenerative disorders.

In conclusion, ethyl [(1S)-7,7-dimethyl-2-oxobicyclo[2.2.1]heptan-1-Yl]Methanesulfonate (CAS No: 154335-57-6) stands out as a versatile and intriguing compound with significant potential across multiple fields of chemical research and drug development.